Cas no 40757-09-3 (Methyl 5-iodo-2-methoxybenzoate)

• Product Name: Methyl 5-iodo-2-methoxybenzoate
• CAS No: 40757-09-3
• MF: C₉H₉IO₃
• MW: 292.070435285568
• MDL: MFCD02683862
• CID: 926151
• PubChem ID: 11011762
• Update Time: 2025-06-26

Methyl 5-iodo-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-iodo-2-methoxybenzoate
• 5-iodo-2-methoxyBenzoic acid methyl ester
• methyl 2-methoxy-5-iodobenzoate
• methyl 5-iodanyl-2-methoxy-benzoate
• DB-070081
• METHYL5-IODO-2-METHOXYBENZOATE
• Methyl 5-iodo-2-methoxybenzoate, 97%
• CS-0131315
• A825272
• SCHEMBL412460
• AS-35025
• FJVKSHACIRATIW-UHFFFAOYSA-N
• 40757-09-3
• DTXSID80451879
• SY240018
• AKOS015851980
• 5-Iodo-2-methoxy-benzoic acid methyl ester
• MFCD02683862
• methyl-5-iodo-2-methoxybenzoate

• MDL： MFCD02683862
• Inchi： 1S/C9H9IO3/c1-12-8-4-3-6(10)5-7(8)9(11)13-2/h3-5H,1-2H3
• InChI Key： FJVKSHACIRATIW-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C(=O)OC)C=1)OC

Computed Properties

• Exact Mass: 291.96000
• Monoisotopic Mass: 291.95964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Melting Point: 57-61 °C
• PSA: 35.53000
• LogP: 2.08640

Methyl 5-iodo-2-methoxybenzoate Security Information

• WGK Germany：3

Additional information on Methyl 5-iodo-2-methoxybenzoate

Methyl 5-Iodo-2-Methoxybenzoate: A Comprehensive Overview

Methyl 5-iodo-2-methoxybenzoate, also known by its CAS number 40757-09-3, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines an iodine atom at the 5-position and a methoxy group at the 2-position on the benzoate ring, making it a valuable intermediate in organic synthesis.

The molecular formula of methyl 5-iodo-2-methoxybenzoate is C₉H₁₀IO₄, and its molecular weight is approximately 318 g/mol. The compound exists as a crystalline solid under standard conditions and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate.

Methyl 5-iodo-2-methoxybenzoate has gained attention in recent years due to its role in the synthesis of advanced materials, particularly in the field of optoelectronics. Researchers have explored its use as a precursor for the preparation of functional polymers and organic semiconductors, where its iodine substituent plays a critical role in tuning the electronic properties of the resulting materials.

A recent study published in the Journal of Materials Chemistry highlighted the use of methyl 5-iodo-2-methoxybenzoate in the synthesis of novel π-conjugated polymers for applications in organic photovoltaics (OPVs). The iodine atom at the 5-position was found to significantly enhance the charge transport properties of the polymer, leading to improved device performance.

In addition to its role in materials science, methyl 5-iodo-2-methoxybenzoate has also been investigated for its potential in medicinal chemistry. Its methoxy group at the 2-position contributes to its lipophilicity, making it an attractive candidate for drug delivery systems. Recent research has focused on its ability to serve as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability.

The synthesis of methyl 5-iodo-2-methoxybenzoate typically involves a multi-step process that includes nucleophilic aromatic substitution and esterification reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

In terms of safety considerations, while handling methyl 5-iodo-2-methoxybenzoate, it is important to follow standard laboratory protocols to ensure safe handling and storage practices.